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Introduction

Lymphoprep™ is a sterile, endotoxin-tested density gradient medium widely utilized for the

simple and rapid isolation of mononuclear cells (MNCs) from bone marrow aspirate, peripheral

blood, and cord blood. The technique is based on the principle of density gradient

centrifugation developed by Bøyum, which separates cells based on their density.

Lymphoprep™ has a density of 1.077 g/mL, which allows for the separation of less dense

mononuclear cells (lymphocytes and monocytes) from the denser granulocytes and

erythrocytes, which sediment through the medium during centrifugation. The polysaccharide

component of Lymphoprep™ also promotes erythrocyte aggregation, further facilitating their

sedimentation. This method is a reliable and efficient alternative to other density gradient media

like Ficoll-Paque™, yielding comparable cell purity and recovery rates.

Principle of Separation

The fundamental principle behind Lymphoprep™-based separation is the differential migration

of blood cells through a density gradient. When a diluted bone marrow aspirate sample is
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carefully layered onto the Lymphoprep™ solution and subjected to centrifugation, the distinct

cell populations separate into layers based on their buoyant density.

Erythrocytes and Granulocytes: These cells have a higher density than the Lymphoprep™

medium and will sediment to the bottom of the tube.

Mononuclear Cells: This population, consisting of lymphocytes and monocytes, has a lower

density and will band at the interface between the plasma/buffer and the Lymphoprep™

medium.

Platelets: Platelets generally remain in the plasma supernatant.

This process allows for the straightforward collection of a highly enriched population of

mononuclear cells.

Experimental Protocols
This section provides a detailed protocol for the isolation of mononuclear cells from bone

marrow aspirate using Lymphoprep™.

Materials

Lymphoprep™ (Store protected from light at 4 - 30°C)

Bone Marrow Aspirate

Sterile, balanced salt solution for dilution and washing (e.g., Phosphate-Buffered Saline

(PBS) with 2% Fetal Bovine Serum (FBS) or 0.9% NaCl with 4% Human Serum Albumin

(HSA) and 0.4% heparin)

Sterile conical centrifuge tubes (e.g., 15 mL or 50 mL)

Sterile pipettes

Centrifuge with a swinging-bucket rotor

Protocol
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Preparation: Bring Lymphoprep™ and the balanced salt solution to room temperature (15 -

25°C). Mix the Lymphoprep™ by inverting the bottle several times before use.

Sample Dilution: Dilute the bone marrow aspirate with an equal volume of the balanced salt

solution. For example, mix 5 mL of bone marrow aspirate with 5 mL of buffer. This reduces

the viscosity and density of the sample, which is crucial for clean separation.

Layering the Gradient:

Pipette the desired volume of Lymphoprep™ into a conical centrifuge tube.

Carefully layer the diluted bone marrow aspirate on top of the Lymphoprep™, minimizing

the mixing of the two layers. This can be achieved by holding the tube at an angle and

slowly dispensing the diluted sample along the side of the tube.

Centrifugation: Centrifuge the tubes at 800 x g for 20 minutes at room temperature with the

centrifuge brake turned off. A slow deceleration helps to preserve the distinct cell layers.

Harvesting Mononuclear Cells: After centrifugation, four distinct layers will be visible:

The bottom layer consists of erythrocytes and granulocytes.

Above this is the clear Lymphoprep™ medium.

A whitish, opaque band of mononuclear cells is located at the interface between the

Lymphoprep™ and the upper plasma/buffer layer.

The top layer is the plasma/buffer supernatant.

Carefully insert a sterile pipette through the upper plasma layer to the mononuclear cell

interface and aspirate the cell band.

Washing the Cells:

Transfer the harvested mononuclear cells to a new sterile centrifuge tube.

Add at least 3 volumes of the balanced salt solution to wash the cells and dilute any

remaining Lymphoprep™.
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Centrifuge at 250-600 x g for 10 minutes at room temperature. Note that lower

centrifugation speeds during washing may result in lower cell recovery.

Discard the supernatant.

Second Wash: Resuspend the cell pellet in the balanced salt solution and repeat the

washing step (Step 6). This step is important for removing any remaining platelets and

Lymphoprep™.

Final Resuspension: After the final wash, discard the supernatant and resuspend the

mononuclear cell pellet in the desired volume of culture medium or buffer for downstream

applications such as cell counting, viability assessment, or cell culture.

Data Presentation
The following tables summarize key quantitative parameters for the use of Lymphoprep™ in

mononuclear cell separation.

Table 1: Lymphoprep™ Specifications

Property Value Reference

Density 1.077 g/mL

Composition
Sodium diatrizoate (9.1% w/v)

and polysaccharide (5.7% w/v)

Storage Temperature 4 - 30°C, protect from light

Table 2: Centrifugation Parameters for Mononuclear Cell Separation
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Step
Centrifugati
on Speed
(g-force)

Time
(minutes)

Temperatur
e

Brake
Setting

Reference

Separation 800 x g 20
Room

Temperature
Off

Washing

(Option 1)
250 x g 10

Room

Temperature
On

Washing

(Option 2)
600 x g 10

Room

Temperature
On

Washing

(Option 3)
800 x g 10

Room

Temperature
On

Note: Significantly lower cell recoveries have been reported with a washing speed of 250 g

compared to 600 g or 800 g.

Table 3: Comparative Performance of Lymphoprep™ and Ficoll-Paque™
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Parameter Lymphoprep™ Ficoll-Paque™ Finding Reference

Cell Purity Similar Similar

No significant

difference in the

purity of isolated

mononuclear

cells.

Cell Recovery Similar Similar

No significant

difference in the

recovery of total

mononuclear

cells.

Cell Viability Similar Similar

Cell viability was

found to be

similar between

the two media.

Exclusion of

Unwanted Cells
Efficient Efficient

Both media were

equally efficient

in excluding red

blood cells and

granulocytes.

Visualizations
Experimental Workflow for Mononuclear Cell Separation
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Caption: Workflow for isolating mononuclear cells from bone marrow aspirate using

Lymphoprep™.

Considerations and Troubleshooting

Contamination: Bone marrow samples, especially from patients with certain hematological

diseases, may result in mononuclear cell fractions contaminated with myeloid and erythroid

cells. Morphological analysis of the final cell preparation is recommended to avoid

misinterpretation of results.

Platelet Removal: When working with heparinized samples, it is important to remove the

majority of platelets, as they can interfere with some downstream assays. The described

washing steps are typically sufficient for this purpose.

Cell Recovery: As noted, the centrifugation speed during the washing steps can significantly

impact final cell recovery. If low yields are a concern, using a higher g-force (e.g., 600 g) for

washing is advisable.

Technique: The careful layering of the diluted sample onto the Lymphoprep™ is critical for

achieving a sharp interface and good separation. Any mixing of the layers before

centrifugation will compromise the purity of the isolated cells.

To cite this document: BenchChem. [Application Notes: Isolating Mononuclear Cells from
Bone Marrow Aspirate Using Lymphoprep™]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1260219/docs#application-notes-isolating-
mononuclear-cells-from-bone-marrow-aspirate-using-lymphoprep]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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